Cas no 1805883-14-0 (Ethyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate)

• Product Name: Ethyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate
• CAS No: 1805883-14-0
• MF: C₁₃H₁₄BrClO₃
• MW: 333.605462551117
• CID: 4795898
• Update Time: 2025-10-31

Ethyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate

• Inchi： 1S/C13H14BrClO3/c1-3-18-13(17)11-5-9(7-15)4-10(6-11)12(14)8(2)16/h4-6,12H,3,7H2,1-2H3
• InChI Key： CNLNRMIMLMKFLH-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C(=O)OCC)C=C(CCl)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate

Ethyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate (CAS No. 1805883-14-0): A Comprehensive Overview

Ethyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate, identified by its CAS number 1805883-14-0, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoate derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both 1-bromo-2-oxopropyl and chloromethyl substituents, make it a versatile intermediate for synthesizing more complex molecules with tailored functionalities.

The benzoate core is well-known for its role in various pharmacological applications, including anti-inflammatory, analgesic, and antimicrobial properties. The introduction of bromo and chloromethyl groups enhances the reactivity of the molecule, allowing for further functionalization and modification. These modifications are crucial in medicinal chemistry, as they can significantly influence the pharmacokinetic and pharmacodynamic properties of the final drug candidates.

In recent years, there has been a growing interest in developing novel compounds that can modulate specific biological pathways. Ethyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate has emerged as a valuable building block in this context. Its unique structure allows for the exploration of new chemical entities that could potentially address unmet medical needs. For instance, researchers have been exploring its utility in designing inhibitors targeting enzymes involved in metabolic disorders and cancer.

The synthesis of Ethyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate involves a series of well-established organic reactions, including bromination, chlorination, and esterification. These reactions are typically performed under controlled conditions to ensure high yield and purity. The use of advanced synthetic techniques has further refined the process, making it more efficient and scalable. This is particularly important for industrial applications where cost-effectiveness and reproducibility are critical factors.

One of the most compelling aspects of Ethyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate is its potential in drug discovery. The presence of both electrophilic and nucleophilic centers makes it an excellent candidate for constructing complex molecules through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in modern synthetic organic chemistry and have enabled the development of numerous therapeutic agents.

Recent studies have highlighted the compound's role in developing novel antimicrobial agents. The combination of bromo and chloromethyl groups provides multiple sites for interaction with biological targets, making it an attractive scaffold for designing molecules with enhanced efficacy against resistant strains of bacteria. This aligns with the global effort to combat antibiotic resistance, a pressing issue in modern medicine.

The pharmaceutical industry has also shown interest in Ethyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate for its potential application in central nervous system (CNS) drugs. The benzoate moiety is known to cross the blood-brain barrier, which is essential for many CNS therapies. By incorporating additional functional groups that can modulate neurotransmitter activity, researchers aim to develop new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion, Ethyl 3-(1-bromo-2-oxopropyl)-5-(chloromethyl)benzoate (CAS No. 1805883-14-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.